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Compound of Interest

Compound Name: 1-Fluoroethanol

Cat. No.: B8615662 Get Quote

Disclaimer: There is limited specific toxicological data available for 1-Fluoroethanol in the

public domain. The following guidance is based on the general principles of handling

hazardous chemicals and data for structurally similar compounds like 2-Fluoroethanol.

Researchers should treat 1-Fluoroethanol with extreme caution and assume it is highly toxic.

A thorough risk assessment should be conducted before any experiment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Fluoroethanol?

A1: While specific data for 1-Fluoroethanol is limited, it should be handled as a highly toxic

substance. Based on related fluorinated alcohols, the primary hazards are expected to be:

High Acute Toxicity: May be fatal if swallowed, inhaled, or in contact with skin.[1][2]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[3]

Flammability: It is a flammable liquid and vapor.[1][2][3]

Irritation: May cause irritation to the skin, eyes, and respiratory system.[4][5]

Q2: What are the potential symptoms of exposure to 1-Fluoroethanol?

A2: Based on data for 2-Fluoroethanol and other similar compounds, exposure symptoms may

be delayed and can include:[6][7]
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Initial Symptoms: Nausea, vomiting, excessive salivation, blurred vision, tingling sensations,

and muscular weakness.[6]

Severe Symptoms: Convulsions, heart failure, respiratory depression or arrest, and cyanosis

(blue tint to the skin).[6]

Central Nervous System Effects: Headache, dizziness, lightheadedness, and passing out.[5]

Q3: What personal protective equipment (PPE) is required when working with 1-
Fluoroethanol?

A3: A comprehensive PPE strategy is crucial. The following are minimum requirements:[8][9]

[10]

Hand Protection: Double gloving with a chemical-resistant outer glove (e.g., Neoprene or

Viton) and a nitrile inner glove is recommended.[1][8] Always check glove manufacturer's

compatibility charts.

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory.[1][10]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[8]

[11] For larger quantities or increased risk of splashing, a chemical-resistant apron or suit

should be worn.

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[3] If

there is a risk of exceeding exposure limits, a respirator may be necessary.[8]

Q4: How should 1-Fluoroethanol be stored?

A4: Proper storage is critical to prevent accidents and degradation:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[12]

Keep containers tightly sealed and upright.[1][13]

Store away from incompatible materials such as oxidizing agents, acids, and alkalis.[1][12]

Use secondary containment to prevent spills.[14]
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If refrigeration is required, use only a refrigerator or freezer specifically designed for

flammable materials storage.[2][15]

Q5: What is the correct procedure for disposing of 1-Fluoroethanol waste?

A5: 1-Fluoroethanol waste is considered hazardous and must be disposed of accordingly.

Collect all waste in a clearly labeled, sealed, and compatible container.[1][16]

Do not mix with other waste streams unless compatibility is confirmed.

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Contact your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.[11][14]

Troubleshooting Guides
Scenario 1: You have accidentally spilled a small amount of 1-Fluoroethanol inside a chemical

fume hood.

Immediate Action:

Alert others in the immediate area.

Ensure the fume hood sash is in the lowest practical position.

Cleanup Procedure:

Wear appropriate PPE, including double gloves, a lab coat, and eye/face protection.

Use a spill kit with an absorbent material that is compatible with flammable liquids. Do not

use materials that react with the chemical.

Carefully apply the absorbent to the spill, working from the outside in.

Collect the absorbed material using non-sparking tools and place it in a designated

hazardous waste container.
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Wipe the area with a suitable solvent (e.g., isopropanol) and then with soap and water.

Place all contaminated materials (gloves, wipes, etc.) in the hazardous waste container.

Contact your EHS office for waste pickup.

Scenario 2: You suspect you have been exposed to 1-Fluoroethanol vapor.

Immediate Action:

Immediately move to an area with fresh air.[6]

If you are with someone who has been exposed, assist them to fresh air, but do not

expose yourself.

Call for emergency medical assistance immediately.

Follow-up:

Provide the emergency responders with the Safety Data Sheet (SDS) for 1-Fluoroethanol
(or a similar compound if a specific one is unavailable).

Even if symptoms are not immediately apparent, seek medical attention as effects can be

delayed.[5]

Report the incident to your supervisor and EHS office.

Scenario 3: 1-Fluoroethanol has come into contact with your skin.

Immediate Action:

Immediately go to the nearest safety shower or drench hose.

Remove all contaminated clothing while under the shower.[17][18]

Flush the affected area with copious amounts of water for at least 15 minutes.[17][18][19]

Follow-up:
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Seek immediate medical attention.[19]

Provide the medical team with the SDS.

Report the incident to your supervisor and EHS office.

Data Presentation
Table 1: Toxicity Data for Structurally Similar Fluorinated Alcohols

Compound
Route of
Exposure

Species
Lethal
Dose/Concentr
ation

Reference

2-Fluoroethanol Oral Rat LD50: 5 mg/kg [1]

2-Fluoroethanol Inhalation Rat
LC50: 200 mg/m³

(10 min)
[1]

2-Fluoroethanol Intraperitoneal Rat
LD50: 1.75

mg/kg
[1]

Trifluoroethanol Inhalation -

Threshold of

chronic action:

~0.06 mg/L

[20]

1,1-

Dihydroperfluoro

butanol

Inhalation -

Maximum

permissible

concentration: 20

mg/m³

[4]

Note: This data is for similar compounds and should be used as a precautionary reference for

1-Fluoroethanol.

Experimental Protocols
Protocol 1: General Handling and Use of 1-Fluoroethanol

Preparation:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://datasheets.scbt.com/sc-256152.pdf
https://datasheets.scbt.com/sc-256152.pdf
https://datasheets.scbt.com/sc-256152.pdf
https://apps.dtic.mil/sti/tr/pdf/AD0710292.pdf
https://apps.dtic.mil/sti/citations/AD0710292
https://www.benchchem.com/product/b8615662?utm_src=pdf-body
https://www.benchchem.com/product/b8615662?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8615662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conduct a pre-experiment safety review, including the location of all safety equipment

(safety shower, eyewash station, fire extinguisher, spill kit).

Ensure the chemical fume hood is functioning correctly.

Gather all necessary materials and reagents.

Don all required PPE.

Execution:

Perform all manipulations of 1-Fluoroethanol within the chemical fume hood.

Use the smallest quantity of the chemical necessary for the experiment.

Keep the container of 1-Fluoroethanol sealed when not in use.

Use non-sparking tools and equipment.

Post-Experiment:

Properly label and store any remaining 1-Fluoroethanol.

Decontaminate all equipment that came into contact with the chemical.

Dispose of all waste according to established procedures.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.
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Small Spill in Fume Hood

Alert Others

Step 1

Don Appropriate PPE

Step 2

Apply Absorbent Material

Step 3

Collect Waste with Non-Sparking Tools

Step 4

Decontaminate Area

Step 5

Dispose of Hazardous Waste

Step 6

Report to EHS

Step 7

Click to download full resolution via product page

Caption: Workflow for handling a small chemical spill.
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Suspected Exposure to 1-Fluoroethanol

Move to Fresh Air

Immediate Action

Call for Emergency Medical Assistance

Provide SDS to Responders

Follow-up

Seek Medical Attention (Even if Asymptomatic)

Report Incident to Supervisor and EHS

Click to download full resolution via product page

Caption: First aid response for suspected chemical exposure.
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Working with 1-Fluoroethanol

Respiratory Protection:
- Chemical Fume Hood
- Respirator (if needed)

Body Protection:
- Flame-Resistant Lab Coat

- Long Pants
- Closed-Toe Shoes

Eye/Face Protection:
- Chemical Splash Goggles

- Face Shield

Hand Protection:
- Double Gloves

 (e.g., Neoprene outer, Nitrile inner)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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